N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-2-(4-fluorophenyl)acetamide” is a complex organic compound. It contains an isothiazolidine ring, which is a type of heterocyclic compound. This ring is fused with a 1,1-dioxide group. The compound also contains methoxyphenyl and fluorophenyl groups attached to an acetamide group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The isothiazolidine ring and the 1,1-dioxide group would likely contribute to the three-dimensional structure of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the isothiazolidine ring and the 1,1-dioxide group could affect its solubility, stability, and reactivity .Scientific Research Applications
Novel Antibacterial Agents
Research into oxazolidinone derivatives, like the one potentially related to the mentioned compound, has shown significant promise in the development of novel antibacterial agents. For example, oxazolidinones such as U-100592 and U-100766 have been evaluated for their in vitro antibacterial activities against a variety of clinically important human pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus species. These studies suggest the potential for compounds within this class to address critical needs in antibiotic resistance (Zurenko et al., 1996).
Synthesis and Evaluation
Further research into structurally similar compounds, such as the synthesis of isoxazolinyl oxazolidinones , has demonstrated their efficacy against resistant Gram-positive and Gram-negative bacteria. This work emphasizes the role of chemical modification in enhancing the antibacterial properties of oxazolidinone derivatives, potentially offering a pathway for the development of more effective therapeutic agents (Varshney et al., 2009).
Diagnostic Applications
The compound DPA-714 , an analog within the oxazolidinone family, has been labeled with fluorine-18 for use in positron emission tomography (PET) imaging. This highlights an application in the diagnosis and monitoring of diseases, demonstrating the versatility of oxazolidinone derivatives beyond their antibacterial properties (Dollé et al., 2008).
Polymorphism Studies
The study of linezolid , another oxazolidinone antibiotic, in terms of its polymorphism, provides insight into the solid-state characteristics of these compounds. Understanding polymorphism is crucial for drug formulation and stability, underscoring the importance of comprehensive characterizations in pharmaceutical development (Maccaroni et al., 2008).
Anticancer Research
Modifications of oxazolidinone derivatives have also been explored for potential anticancer applications. For instance, the study of RWJ-416457 focuses on its properties as an antibiotic that could be repurposed for cancer treatment, highlighting the compound's unique structure and effectiveness against multi-drug-resistant bacteria, which may offer insights into its mechanism of action against cancer cells (Cheung et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a pharmaceutical, for example, future research could focus on optimizing its synthesis, improving its safety profile, and exploring its mechanism of action .
properties
IUPAC Name |
N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O4S/c1-25-17-8-7-15(21-9-2-10-26(21,23)24)12-16(17)20-18(22)11-13-3-5-14(19)6-4-13/h3-8,12H,2,9-11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBXPNHROZZSTBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.